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Application Notes and Protocol: Entellan Mounting
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Introduction

Entellan™ is a rapid, anhydrous mounting medium widely used in microscopy for the

permanent preservation of stained biological specimens.[1] Composed of a solution of

polymers, typically mixed acrylates, dissolved in either xylene or toluene, Entellan™ creates a

durable, transparent film that secures the coverslip to the microscope slide.[1] Its primary

function is to provide a medium with a refractive index closely matching that of glass and the

fixed tissue, thereby minimizing light scattering and enhancing image clarity.[2][3] As a water-

free medium, it is essential that specimens are thoroughly dehydrated and cleared, preferably

with the same solvent used in the Entellan™ formulation, prior to mounting to prevent turbidity.

[1][4][5]

Properties of Entellan Mounting Medium

The physical properties of Entellan are critical for its performance in microscopy. The refractive

index is optimized to be similar to glass, while its viscosity allows for easy application and rapid

drying.
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Property
Value (Xylene-
Based)

Value (Toluene-
Based)

Significance

Refractive Index (n

20/D)
1.490 - 1.500[1] 1.492 - 1.500[4]

Ensures optical clarity

by matching the

refractive index of

glass (~1.52) and

fixed tissue (~1.53).[2]

Viscosity (at 20°C)
250 - 600 mPa·s

("Entellan new")[6]
60 - 100 mPa·s[4]

Affects handling and

application; lower

viscosity allows for

faster spreading.

Density (at 20°C/4°C) 0.94 - 0.96 g/cm³[1][6] 0.925 - 0.935 g/cm³[4]

Standard physical

characteristic of the

medium.

Setting Time
~20 minutes at room

temperature[1][5]

~20 minutes at room

temperature

Allows for rapid

processing and

archiving of slides.

Storage Temperature 15°C to 25°C[7][8] 15°C to 25°C

Ensures stability and

prevents solvent

evaporation.

Primary Solvent Xylene[1] Toluene[4]

Dictates the required

clearing agent for the

specimen.

Experimental Protocol
This protocol outlines the standard procedure for mounting dehydrated biological specimens on

microscope slides using Entellan.

Materials and Equipment

Entellan™ mounting medium

Stained and processed microscope slides
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Coverslips (appropriate size for the specimen)

Dropper or glass rod

Fume hood or well-ventilated workspace

Xylene (for clearing and cleaning)

Lint-free wipes or cloth

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Step-by-Step Methodology

Specimen Preparation:

Ensure the stained specimen on the microscope slide is completely dehydrated through a

graded series of alcohol baths (e.g., 70%, 95%, 100% ethanol).[5][9]

Following dehydration, clear the specimen using an appropriate intermedium. It is strongly

recommended to use xylene as the final clearing agent to ensure compatibility with the

mounting medium and prevent turbidity.[1]

Work Environment Setup:

Perform all steps in a fume hood or a well-ventilated area to minimize inhalation of solvent

fumes.[1][5]

Place the microscope slide with the cleared specimen on a flat, level surface.

Application of Entellan:

Uncap the Entellan bottle and apply one or two drops directly onto the specimen.[1] The

volume should be sufficient to fill the area under the coverslip without creating excessive

overflow.[5]

Recap the Entellan bottle immediately after use to prevent the solvent from evaporating,

which can cause the medium to become too viscous.[1]
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Coverslip Placement:

Holding a clean coverslip at a 45-degree angle, touch one edge to the slide next to the

drop of Entellan.

Slowly and gently lower the coverslip onto the slide, allowing the Entellan to spread

evenly and displace the air. This technique helps to prevent the formation of air bubbles.[5]

Drying and Curing:

Leave the slide in a horizontal position at room temperature (20°C) for approximately 20-

30 minutes to allow the medium to set.[1][5]

Cleaning and Archiving:

Once the medium has hardened, any excess Entellan can be carefully removed from the

edges of the coverslip using a lint-free cloth or wipe lightly moistened with xylene.[1]

The prepared slide is now ready for microscopic examination and long-term storage.

Workflow Diagram

Pre-Mounting Mounting Procedure (in Fume Hood) Finalization

1. Dehydrate Specimen
(Graded Alcohol Series)

2. Clear Specimen
(Final step with Xylene)

3. Apply Entellan
(1-2 drops on specimen)

4. Place Coverslip
(Lower at an angle to avoid air bubbles)

5. Dry & Cure
(Horizontal position for ~20 mins)

6. Clean Slide
(Remove excess with Xylene)

7. Archive
(Ready for microscopy and storage)

Click to download full resolution via product page

Caption: Workflow for permanent mounting of microscope slides using Entellan.

Safety Precautions

Entellan and its solvents (xylene/toluene) are hazardous materials. Always adhere to

laboratory safety guidelines.
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Flammability: Entellan is a flammable liquid. Keep it away from heat, sparks, and open

flames.[8]

Inhalation: Vapors may cause drowsiness or dizziness. Always work in a fume hood or

ensure adequate ventilation.[7][8]

Contact: Causes skin irritation. Avoid contact with skin and eyes. In case of contact, wash

the affected area with plenty of water.[7][8]

Handling: Do not handle until all safety precautions have been read and understood.[8]

Storage: Store the container tightly closed in a well-ventilated place at the recommended

temperature (15-25°C).[8]

SDS: Always consult the product's Material Safety Data Sheet (MSDS) for complete safety

information before use.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. emsdiasum.com [emsdiasum.com]

2. Entellan Mounting Medium [benchchem.com]

3. ompj.org [ompj.org]

4. Entellan™: rapid mounting medium for microscopy For Sale - Imbros [imbros.com.au]

5. sigmaaldrich.com [sigmaaldrich.com]

6. merckmillipore.com [merckmillipore.com]

7. SDS for EntellanÂ® New (IM022) [web.archive.org]

8. merckmillipore.com [merckmillipore.com]

9. labchem.com.my [labchem.com.my]

10. merckmillipore.com [merckmillipore.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b012768?utm_src=pdf-body
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://web.archive.org/web/20210304013419/https://archive.proscitech.com/?navaction=pages&page=sds&catno=im022
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://web.archive.org/web/20210304013419/https://archive.proscitech.com/?navaction=pages&page=sds&catno=im022
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://www.merckmillipore.com/CN/en/product/msds/MDA_CHEM-107960
https://www.merckmillipore.com/CO/en/product/msds/MDA_CHEM-107961
https://www.benchchem.com/product/b012768?utm_src=pdf-custom-synthesis
https://www.emsdiasum.com/docs/technical/datasheet/14800
https://www.benchchem.com/product/b025790
https://ompj.org/files/5-d11c951448ce143d5e5d1ffbdf68ecc451141033.pdf
https://imbros.com.au/product/entellan-rapid-mounting-medium-for-microscopy/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/522/521/101979e.pdf
https://www.merckmillipore.com/MY/en/product/Entellan-new,MDA_CHEM-107961
https://web.archive.org/web/20210304013419/https://archive.proscitech.com/?navaction=pages&page=sds&catno=im022
https://www.merckmillipore.com/DE/en/product/Entellan,MDA_CHEM-107960
https://www.labchem.com.my/uploads/61d451c2b0f74/107960-en.pdf
https://www.merckmillipore.com/CN/en/product/msds/MDA_CHEM-107960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. MSDS - 107961 - Merck [merckmillipore.com]

To cite this document: BenchChem. [Step-by-step protocol for using Entellan mounting
medium.]. BenchChem, [2025]. [Online PDF]. Available at:
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mounting-medium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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